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Compound of Interest

Compound Name: Pularyl

Cat. No.: B1226493

{"answer":"### An In-depth Technical Guide on the Environmental Fate and Degradation of
Fluralaner

A Note on Nomenclature: Initial searches for "Pularyl" did not yield a recognized chemical
compound. The inquiry's context strongly suggests a likely misspelling of Fluralaner, a broad-
spectrum systemic insecticide and acaricide. This guide will proceed with a comprehensive
analysis of Fluralaner's environmental fate and degradation.

Fluralaner is a member of the isoxazoline class of chemicals, which are known for their potent
insecticidal and acaricidal properties.[1] These compounds function by acting on the y-
aminobutyric acid (GABA)- and glutamate-gated chloride channels in insects, with a high
degree of selectivity for insect neurons over those of mammals.[1]

Data Presentation
ble 1: Physi | ical . f Elural

Property Value Reference
Molecular Weight 556.29 g/mol [2]
Log P (octanol/water partition

o 5.35 [2]
coefficient)
Water Solubility Low [3]
Vapor Pressure Low (indicative of low volatility)  [4]
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Table 2: Environmental Persistence of Fluralaner

Compartment Half-life (DT50) Conditions Reference
Sall Very Persistent Aerobic [5]
Aquatic Sediment Degrades Anaerobic [5]

) ) May cause long-
Aquatic Environment i
lasting harmful effects

Table 3: Ecotoxicity of Fluralaner

Organism Endpoint Value Reference

Daphnia magna

EC50 (48h) > 0.015 mg/L [3]
(Water Flea)
Daphnia magna .

NOEC (reproduction) 0.047 pg/L [5]
(Water Flea)
Pseudokirchneriella
subcapitata (Green NOEC >=0.08 mg/L [3]
Algae)
Zebrafish (Danio rerio) LC50 (96h) > 10 mg/L [7]
Honey Bees Highly Toxic [5]

Environmental Fate and Degradation Pathways

Fluralaner's primary route of entry into the environment is through the excretion of treated
animals.[8] Over 90% of the administered dose is eliminated unchanged in the feces.[5][9] This
leads to the potential for environmental dissemination of the active substance for up to three
months following administration.[5]

In Soil: Fluralaner is classified as very persistent in soil under aerobic conditions.[5] Its high
Log P value suggests strong adsorption to soil organic matter, limiting its mobility and leaching
potential.
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In Aquatic Systems: While Fluralaner is considered very persistent in aerobic aquatic
sediments, it has been shown to degrade under anaerobic conditions.[5] It is classified as very
toxic to aquatic life with long-lasting effects.[10] Studies have shown it to be particularly toxic to
aquatic invertebrates like Daphnia magna.[5]

Biodegradation: The primary route of degradation in the environment appears to be through
microbial action in anaerobic environments.[5] The specific metabolites of this degradation
pathway are not extensively detailed in the provided search results.

Abiotic Degradation: Information on the hydrolysis and photolysis of Fluralaner is limited in the
provided results. However, its persistence in aerobic environments suggests that these are not
major degradation pathways.

Experimental Protocols

Environmental fate studies for pesticides like Fluralaner are typically conducted following
standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD) or the U.S. Environmental Protection Agency (EPA).[11][12]

Soil Metabolism (Aerobic and Anaerobic) - Adapted from OECD 307 & 308:

Test System: A defined soil sample with known characteristics (pH, organic matter content,
texture) is used.

o Test Substance Application: Radiolabeled Fluralaner is applied to the soil samples to
facilitate tracking of the parent compound and its degradation products.

¢ Incubation: Samples are incubated in the dark at a controlled temperature and moisture
level. For aerobic studies, a continuous flow of air is maintained. For anaerobic studies, an
inert atmosphere (e.g., nitrogen) is established after an initial aerobic phase to reduce the
system.

o Sampling: Soil samples are taken at various time points.

e Analysis: Samples are extracted and analyzed using techniques like High-Performance
Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to identify and
quantify Fluralaner and its metabolites.[2][13]
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Data Evaluation: The rate of degradation (DT50) is calculated, and major degradation
products (those accounting for >10% of the applied radioactivity) are identified.[11]

Hydrolysis - Adapted from OECD 111:

Test System: Sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) are
used.

Test Substance Application: Fluralaner is added to the buffer solutions.

Incubation: The solutions are incubated in the dark at a constant temperature.

Sampling and Analysis: Aliquots are taken at various intervals and analyzed for the
concentration of Fluralaner.

Data Evaluation: The rate of hydrolysis is determined for each pH.

Photolysis - Adapted from OECD 316:

Test System: Fluralaner is tested in a sterile aqueous solution or on a soil surface.

Irradiation: Samples are exposed to a light source that simulates natural sunlight. Control
samples are kept in the dark.

Sampling and Analysis: Samples are collected at different time points and analyzed for the
concentration of Fluralaner.

Data Evaluation: The rate of photodegradation is calculated by comparing the degradation in
the light-exposed samples to the dark controls.
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Caption: Environmental entry and fate of Fluralaner.
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Caption: Workflow for a soil metabolism study."}
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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